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Compound of Interest

Compound Name: ONC213

Cat. No.: B13145634

For Researchers, Scientists, and Drug Development Professionals

Abstract

ONC213 is an orally active inhibitor of a-ketoglutarate dehydrogenase (aKGDH), a critical
enzyme in the mitochondrial tricarboxylic acid (TCA) cycle.[1] Its inhibitory action leads to
suppressed mitochondrial respiration, elevated a-ketoglutarate levels, and the induction of a
mitochondrial stress response.[1][2] This ultimately results in the inhibition of protein
translation, a decrease in the anti-apoptotic protein MCL-1, and subsequent apoptosis in
cancer cells, particularly those reliant on oxidative phosphorylation such as acute myeloid
leukemia (AML).[1][2][3] Proper preparation of ONC213 stock solutions is critical for accurate
and reproducible experimental results. This document provides detailed protocols for the
preparation, storage, and handling of ONC213 stock solutions using dimethyl sulfoxide (DMSO)
as a solvent.
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Property Value Reference
CAS Number 1977540-13-8 [1]
_ Inferred from molarity
Molecular Weight 408.48 g/mol )
calculations[1]
Appearance Crystalline solid [4]
Purity >98% [1]

Solubility and Recommended Concentrations

Solvent Concentration Notes

Use freshly opened DMSO for

DMSO =10 mM

best results.[1]

Direct dissolution in aqueous
Aqueous Media Low solubility buffers is not recommended.[5]

[6]

Note: It is common for compounds dissolved in DMSO to precipitate when diluted into agueous
media. To avoid this, perform serial dilutions in DMSO before the final dilution into the aqueous
medium.[5][6]

K Soluti | Stabill

Storage Temperature Duration Notes

Recommended for long-term
-80°C 6 months
storage.[1][7]

Suitable for short-term storage.

[1](7]

-20°C 1 month

To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use volumes.[7]

Experimental Protocols
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Materials

e ONC213 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
» Sterile microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

» Vortex mixer

e Sonicator (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM ONC213 Stock Solution
in DMSO

o Pre-dissolution Preparation:

o Bring the ONC213 powder and DMSO to room temperature before opening to prevent
condensation.

o Ensure the analytical balance is calibrated and located in a chemical fume hood if the
compound is handled as a powder.[8]

» Weighing the Compound:

o Carefully weigh the desired amount of ONC213 powder. For example, to prepare 1 mL of
a 10 mM stock solution, weigh out 4.085 mg of ONC213.

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x 0.01 mol/L x 408.48 g/mol = 0.004085 g = 4.085 mg
 Dissolution:

o Transfer the weighed ONC213 powder to a sterile microcentrifuge tube or amber vial.
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o Add the calculated volume of DMSO. For 4.085 mg of ONC213, add 1 mL of DMSO to
achieve a 10 mM concentration.

o Vortex the solution thoroughly for several minutes to ensure complete dissolution.[5]

o If the compound does not fully dissolve, brief sonication or warming the solution to 37°C
may aid in dissolution.[5][8]

e Storage:
o Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1][7]

Protocol for Preparing Working Solutions for Cell-Based
Assays

o Determine Final Concentration:

o Decide on the final concentration of ONC213 required for your experiment. For example,
in AML cell lines, effective concentrations range from 125 nM to 1000 nM.[1]

 Serial Dilution (if necessary):

o To avoid precipitation, it is recommended to perform serial dilutions of the DMSO stock
solution in DMSO before diluting into the final aqueous culture medium.[6]

¢ Final Dilution:

o Add the appropriate volume of the ONC213 stock solution (or a diluted intermediate) to the
pre-warmed cell culture medium.

o Gently swirl the medium while adding the ONC213 solution to ensure rapid and even
mixing, which can help prevent precipitation.[8]

o The final concentration of DMSO in the cell culture medium should be kept low, typically
below 0.5%, with 0.1% being preferable, to avoid solvent-induced cytotoxicity.[7][9]
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e Control:

o Always include a vehicle control in your experiments, which consists of the same
concentration of DMSO in the cell culture medium without the compound.[7]

Mandatory Visualizations

Click to download full resolution via product page

Caption: ONC213 Mechanism of Action.
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Stock Solution Preparation

1. Weigh ONC213 Powder

'

2. Dissolve in DMSO

'

3. Vortex/Sonicate

'

4. Aliquot

'

5. Store at -80°C or -20°C

Working Solutv on Preparation

6. Thaw Stock Aliquot

'

7. Serial Dilution in DMSO
(if needed)

i

8. Dilute in Culture Medium

'

9. Use in Experiment
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Caption: ONC213 Solution Preparation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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